![molecular formula C8H17KO3Si B1408204 Potassium 2-[(tert-butyldimethylsilyl)oxy]acetate CAS No. 1803585-09-2](/img/structure/B1408204.png)
Potassium 2-[(tert-butyldimethylsilyl)oxy]acetate
Overview
Description
Potassium 2-[(tert-butyldimethylsilyl)oxy]acetate is a chemical compound with the molecular formula C8H17KO3Si . It has a molecular weight of 228.40 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of Potassium 2-[(tert-butyldimethylsilyl)oxy]acetate consists of a potassium atom, two oxygen atoms, three carbon atoms, and a silicon atom . The exact structure can be found in various chemical databases .Chemical Reactions Analysis
The tert-butyldimethylsilyloxy group is ca. 10^4 times more hydrolytically stable and holds more promise for such applications . The rapid cleavage of the silyl ethers to alcohols can be achieved by treatment with 2-3 eq. tetra-n-butylammonium fluoride (TBAF) in THF at 25°C .Scientific Research Applications
Synthesis of Masked Acyl Cyanide (MAC) Reagents
Potassium 2-[(tert-butyldimethylsilyl)oxy]acetate is used in the synthesis of TBS-MAC, a masked acyl cyanide. This compound serves as a versatile one-carbon oxidation state three synthon, which is valuable in various synthetic pathways . The process involves acetylation of malononitrile, protonation to form acetylmalononitrile, and subsequent TBS-protection.
Umpolung Reactivity
The compound exhibits umpolung reactivity, acting as both a carbonyl anion equivalent and an active ester. This dual functionality allows for the two-step sequence of deprotonation and addition of electrophiles, followed by unmasking to generate acyl cyanide .
Synthetic Glycobiology
In synthetic glycobiology, Potassium 2-[(tert-butyldimethylsilyl)oxy]acetate can act as an aldol donor and acceptor. This is crucial for the stereocontrolled production of erythrose, a four-carbon sugar with applications in the synthesis of various natural products .
Total Synthesis of Complex Molecules
This reagent is instrumental in the total synthesis of complex molecules such as (+)-ambruticin, (−)-laulimalide, (−)-salinosporamide A, and (+)-leucascandrolide A. These syntheses involve intricate steps where the reagent’s properties are essential for the formation of key intermediates .
Protective Group Chemistry
The tert-butyldimethylsilyl (TBS) group in the compound is a common protective group in organic synthesis. It can be easily deprotected to yield the parent hydroxyl compounds, which is a valuable step in various synthetic protocols .
Scalable Synthesis
The reagent has been developed for scalable synthesis, which is significant for industrial applications. The ability to produce it in large quantities ensures its availability for extensive research and commercial production .
Intermediate Formation
Potassium 2-[(tert-butyldimethylsilyl)oxy]acetate is used to form bench-stable precursors like sodium enolate and acetylmalononitrile. These intermediates are pivotal in the synthesis of other MAC reagents by varying the protecting group .
properties
IUPAC Name |
potassium;2-[tert-butyl(dimethyl)silyl]oxyacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O3Si.K/c1-8(2,3)12(4,5)11-6-7(9)10;/h6H2,1-5H3,(H,9,10);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDGHJVUBSIMFEL-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC(=O)[O-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17KO3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium 2-[(tert-butyldimethylsilyl)oxy]acetate | |
CAS RN |
1803585-09-2 |
Source
|
| Record name | potassium 2-[(tert-butyldimethylsilyl)oxy]acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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